Cas no 1343033-07-7 (2-chloro-6-(propan-2-ylsulfanyl)phenylmethanol)

• Product Name: 2-chloro-6-(propan-2-ylsulfanyl)phenylmethanol
• CAS No: 1343033-07-7
• MF: C₁₀H₁₃ClOS
• MW: 216.727620840073
• CID: 6232477
• PubChem ID: 63835233
• Update Time: 2025-10-19

2-chloro-6-(propan-2-ylsulfanyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-(propan-2-ylsulfanyl)phenylmethanol
• 1343033-07-7
• EN300-1981502
• [2-chloro-6-(propan-2-ylsulfanyl)phenyl]methanol
• AKOS013147969
• CS-0354953
• (2-Chloro-6-(isopropylthio)phenyl)methanol

• Inchi： 1S/C10H13ClOS/c1-7(2)13-10-5-3-4-9(11)8(10)6-12/h3-5,7,12H,6H2,1-2H3
• InChI Key： MJPUWBPTJCKLQU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CO)SC(C)C

Computed Properties

• Exact Mass: 216.0375639g/mol
• Monoisotopic Mass: 216.0375639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 2-chloro-6-(propan-2-ylsulfanyl)phenylmethanol

Comprehensive Overview of 2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol (CAS No. 1343033-07-7)

2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol (CAS No. 1343033-07-7) is a specialized organic compound with a unique molecular structure that combines a phenyl ring substituted with a chloro group and an isopropylsulfanyl moiety, terminated by a hydroxymethyl functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical intermediates, agrochemicals, and material science. The presence of both chloro and sulfanyl groups enhances its reactivity, making it a versatile building block for synthetic chemistry.

In the context of modern research, 2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol is often explored for its role in the development of novel bioactive molecules. Researchers are particularly interested in its potential as a precursor for antimicrobial agents and anti-inflammatory compounds, aligning with the growing demand for new therapeutic solutions. The compound's CAS No. 1343033-07-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its relevance in both industrial and academic settings.

One of the key trends driving interest in 2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol is the shift toward sustainable chemistry and green synthesis. As industries seek eco-friendly alternatives, this compound's modular structure allows for efficient derivatization with minimal waste generation. Its propan-2-ylsulfanyl group, in particular, offers opportunities for further functionalization, enabling the creation of diverse molecular architectures.

From a technical perspective, the synthesis of 2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol typically involves multi-step reactions, including nucleophilic aromatic substitution and oxidation steps. The compound's purity and stability are critical factors for its successful application, prompting rigorous analytical validation using techniques like HPLC, NMR, and mass spectrometry. These quality control measures ensure its suitability for high-value applications.

Another area of growing interest is the compound's potential in material science, where its aromatic and sulfur-containing features contribute to the development of advanced polymers and coatings. The hydroxymethyl group further allows for cross-linking reactions, enhancing material durability and performance. This versatility makes CAS No. 1343033-07-7 a subject of ongoing research in nanotechnology and smart materials.

In summary, 2-Chloro-6-(propan-2-ylsulfanyl)phenylmethanol (CAS No. 1343033-07-7) represents a promising compound at the intersection of chemistry, biology, and materials engineering. Its multifaceted applications, coupled with the industry's focus on sustainability and innovation, underscore its importance in contemporary scientific discourse. As research progresses, this compound is likely to play an increasingly vital role in addressing global challenges in health and technology.